Cas no 5770-58-1 (2-phenyl-1,4-benzodioxine)

• Product Name: 2-phenyl-1,4-benzodioxine
• CAS No: 5770-58-1
• MF: C₁₄H₁₀O₂
• MW: 210.228003978729
• CID: 1606326
• PubChem ID: 138588
• Update Time: 2025-04-21

2-phenyl-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1,4-benzodioxine
• 1,4-benzodioxin, 2-phenyl-
• 3-phenyl-1,4-benzodioxine
• SCHEMBL2965379
• DTXSID30206412
• 5770-58-1

• Inchi： 1S/C14H10O2/c1-2-6-11(7-3-1)14-10-15-12-8-4-5-9-13(12)16-14/h1-10H
• InChI Key： PZCIQQNWTOBWLW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.0681
• Monoisotopic Mass: 210.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.209
• Boiling Point: 319.1°C at 760 mmHg
• Flash Point: 131.7°C
• Refractive Index: 1.62
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins